Cas no 1955515-01-1 (1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine)

• Product Name: 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine
• CAS No: 1955515-01-1
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5713911
• PubChem ID: 91812016
• Update Time: 2025-10-24

1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-pyrrol-1-ylpyridin-2-yl)piperazine
• 1-[5-(1H-pyrrol-1-yl)pyridin-2-yl]piperazine
• EN300-265176
• AKOS026706547
• 1955515-01-1
• 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine
• F1907-0873
• Piperazine, 1-[5-(1H-pyrrol-1-yl)-2-pyridinyl]-

• Inchi： 1S/C13H16N4/c1-2-8-16(7-1)12-3-4-13(15-11-12)17-9-5-14-6-10-17/h1-4,7-8,11,14H,5-6,9-10H2
• InChI Key： QTCYCFAEFFZJSB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N2C=CC=C2)CCNCC1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 431.1±45.0 °C(Predicted)
• pka: 8.47±0.10(Predicted)

Additional information on 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine

Introduction to 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine and Its Significance in Modern Chemical Biology

1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine, a compound with the CAS number 1955515-01-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The synergistic interplay of the pyrrole and pyridine moieties within its framework, coupled with the presence of a piperazine ring, endows it with unique chemical and biological properties that make it a promising candidate for further exploration.

The molecular architecture of 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine is meticulously designed to interact with biological targets in a highly specific manner. The pyrrole ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, plays a crucial role in modulating the compound's binding affinity and selectivity. Meanwhile, the pyridine moiety contributes to its solubility and pharmacokinetic profile, making it an attractive scaffold for medicinal chemists. The inclusion of a piperazine ring further enhances its potential as a pharmacophore by providing additional hydrogen bonding sites and improving metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine has been identified as a compound with the potential to interact with these systems, offering insights into the treatment of neurological and psychiatric disorders. Its structural features suggest that it may act as an antagonist or partial agonist at various serotonin receptors, such as 5-HT1A, 5-HT2A, and 5-HT7. This capability is particularly relevant given the increasing evidence linking dysregulation of serotonin signaling to conditions like depression, anxiety, and schizophrenia.

Moreover, the compound's interaction with dopamine receptors has also been a subject of interest. The presence of both pyrrole and pyridine rings facilitates its binding to D2-like receptors, which are implicated in motor control, reward pathways, and mood regulation. This dual interaction potential makes 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine a versatile tool for investigating the complex interplay between serotonin and dopamine systems. Such studies are crucial for developing more effective treatments for neuropsychiatric disorders that often involve dysregulation of both neurotransmitter pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine with greater accuracy. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity, suggesting its potential as a lead compound for drug development. These studies have also highlighted the importance of optimizing the substitution patterns on the pyrrole, pyridine, and piperazine rings to enhance binding affinity and reduce off-target effects.

The synthesis of 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of commercially available precursors such as pyrrole derivatives and pyridine-based compounds. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

In addition to its pharmacological potential, 1-(5-(1H-pyrrol-1-yl)pyridin-2-yl)piperazine has shown promise in preclinical studies as an antagonist for certain ion channels. Its ability to modulate ion channel activity could have implications for treating conditions such as chronic pain syndromes and cardiovascular diseases. The compound's unique structural features allow it to interact with voltage-gated calcium channels (VGCCs), which are involved in various physiological processes including neurotransmitter release and muscle contraction. By selectively blocking these channels, 1-(5-(1H-pyrrol-1-ylo pyridin -2 - yl ) piperazine ) may offer a novel therapeutic approach for managing pain and related disorders.

The development of novel scaffolds like 1-(5-(1H-pyrrol - 1 - yl ) py ridin -2 - yl ) piperazine is driven by the need for more effective and targeted therapies in medicine. Traditional drug discovery approaches often rely on modifying known structures or screening large libraries of compounds for activity against specific targets. However , these methods can be time-consuming and may not always yield optimal results . In contrast , rational drug design strategies allow researchers to build molecules from scratch based on detailed knowledge of target structures and mechanisms . This approach has led to significant breakthroughs in recent years , including the identification of several promising candidates like 19555 -015 -01 -3 that show great potential in preclinical studies .

The future prospects for 19555 -015 -01 -3 are promising , with ongoing research aimed at further optimizing its pharmacological properties . By refining its chemical structure through structure-based drug design techniques , researchers hope to enhance its potency , selectivity , bioavailability , and metabolic stability . These improvements will be critical for translating this promising compound into clinical applications . Additionally , advances in bioprocessing technologies may enable more efficient production methods , reducing costs while maintaining high quality standards . Such developments would make it easier for pharmaceutical companies to bring new therapies based on this innovative scaffold into market faster .